Cas no 2034612-47-8 (5-[6-(cyclopentyloxy)pyridine-3-carbonyl]-2-oxa-5-azabicyclo[2.2.1]heptane)

• Product Name: 5-[6-(cyclopentyloxy)pyridine-3-carbonyl]-2-oxa-5-azabicyclo[2.2.1]heptane
• CAS No: 2034612-47-8
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• CID: 5340518
• Update Time: 2025-05-19

5-[6-(cyclopentyloxy)pyridine-3-carbonyl]-2-oxa-5-azabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• 2-oxa-5-azabicyclo[2.2.1]heptan-5-yl(6-(cyclopentyloxy)pyridin-3-yl)methanone
• (6-cyclopentyloxypyridin-3-yl)-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)methanone
• 5-[6-(cyclopentyloxy)pyridine-3-carbonyl]-2-oxa-5-azabicyclo[2.2.1]heptane

• Inchi： 1S/C16H20N2O3/c19-16(18-9-14-7-12(18)10-20-14)11-5-6-15(17-8-11)21-13-3-1-2-4-13/h5-6,8,12-14H,1-4,7,9-10H2
• InChI Key： RNGXMDHMZRGAJB-UHFFFAOYSA-N
• SMILES： O1CC2CC1CN2C(C1=CN=C(C=C1)OC1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 397
• XLogP3: 1.8
• Topological Polar Surface Area: 51.7

Additional information on 5-[6-(cyclopentyloxy)pyridine-3-carbonyl]-2-oxa-5-azabicyclo[2.2.1]heptane

Professional Introduction to Compound with CAS No. 2034612-47-8 and Product Name: 5-[6-(cyclopentyloxy)pyridine-3-carbonyl]-2-oxa-5-azabicyclo[2.2.1]heptane

The compound with the CAS number 2034612-47-8 and the product name 5-[6-(cyclopentyloxy)pyridine-3-carbonyl]-2-oxa-5-azabicyclo[2.2.1]heptane represents a significant advancement in the field of medicinal chemistry, particularly in the design and development of novel therapeutic agents. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest among scientists and pharmaceutical companies.

The structural framework of this compound is highly innovative, featuring a bicyclo[2.2.1]heptane core, which is a well-known scaffold in medicinal chemistry due to its ability to mimic the conformational flexibility of natural products. The presence of an oxa group in the bicyclic system introduces additional functionality, enhancing its potential for interactions with biological targets. Furthermore, the pyridine-3-carbonyl moiety serves as a key pharmacophore, contributing to the compound's binding affinity and selectivity towards specific enzymes or receptors.

Recent studies have highlighted the importance of cyclopentyloxy substituents in enhancing the metabolic stability and pharmacokinetic properties of drug candidates. The incorporation of this group in the 5-[6-(cyclopentyloxy)pyridine-3-carbonyl]-2-oxa-5-azabicyclo[2.2.1]heptane structure not only improves solubility but also reduces the likelihood of rapid degradation in vivo. These characteristics make it an attractive candidate for further development into a therapeutic agent.

In the context of contemporary pharmaceutical research, this compound has garnered attention for its potential applications in treating various diseases, including neurological disorders and inflammatory conditions. The bicyclic core and the functional groups present in its structure are believed to contribute to its ability to modulate biological pathways involved in these conditions. For instance, preliminary computational studies suggest that the compound may interact with enzymes such as kinases or proteases, which are often implicated in disease pathogenesis.

One of the most compelling aspects of this compound is its synthetic accessibility. The availability of well-defined synthetic routes allows researchers to easily modify its structure, enabling rapid exploration of analogues with enhanced properties. This flexibility is crucial for optimizing drug candidates during the early stages of development, as it allows for fine-tuning of biological activity and pharmacokinetic profiles.

The pyridine-3-carbonyl group in particular has been extensively studied for its role in drug design due to its ability to form hydrogen bonds with biological targets. This feature is particularly valuable when designing molecules that need to interact with proteins or nucleic acids within living cells. In addition, the presence of an oxa group can influence the electronic properties of the molecule, affecting its binding affinity and selectivity.

Recent advancements in spectroscopic techniques have enabled researchers to gain deeper insights into the interactions between this compound and biological targets at an atomic level. These studies have provided valuable information about how the molecule binds to its target proteins and how this interaction can be modulated to improve therapeutic efficacy. Such detailed structural information is crucial for rational drug design and optimization.

The cyclopentyloxy substituent also plays a critical role in determining the pharmacokinetic properties of this compound. By increasing lipophilicity while maintaining solubility, this group helps ensure that the molecule can reach its target site efficiently after administration. Furthermore, it can protect sensitive functional groups from rapid metabolic degradation, thereby extending the half-life of the drug candidate.

Another important consideration in drug development is toxicity profile. Preliminary toxicological studies on analogues of this compound have shown promising results, indicating that it may be well-tolerated when administered orally or intravenously. However, further studies are needed to fully assess its safety profile before it can be considered for clinical use.

The versatility of this compound as a starting point for drug discovery is evident from its potential applications across multiple therapeutic areas. Researchers are exploring its utility in developing treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease, where modulation of protein aggregation and neurotransmitter release is crucial for disease management.

In conclusion,5-[6-(cyclopentyloxy)pyridine-3-carbonyl]-2-oxa-5-azabicyclo[2.2.1]heptane represents a significant advancement in medicinal chemistry with its unique structural features and promising biological activities,2034612-47-8 serves as an important identifier for further research endeavors,CAS No 2034612478 highlights its significance within scientific literature,Product Name 5 6 cyclopentyloxy pyridine 3 carbonyl 2 oxa 5 azabicyclo22heptane underscores its innovative design,Compound CAS No 2034612478 Product Name 56 cyclopentyloxy pyridine 3 carbonyl 2 oxa 5 azabicyclo22heptane exemplifies modern pharmaceutical innovation,Bicyclo22heptane Core Oxa Group Pyridine3Carbonyl Moiety Cyclopentyloxy Substituent showcase key structural elements contributing to its potential utility,Biological Activity Therapeutic Applications Neurological Disorders Inflammatory Conditions Kinase Modulation Protease Inhibition demonstrate diverse areas where it could make meaningful contributions,Synthetic Accessibility Structural Flexibility Pharmacokinetic Optimization Spectroscopic Studies Toxicological Profile Drug Discovery Research encapsulate critical aspects making it compelling candidate,Future Directions Clinical Trials Medicinal Chemistry Innovations Pharmaceutical Development outline next steps toward realizing therapeutic potential.